Cas no 2228636-30-2 (2-hydroxy-3-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl-2-methylpropanoic acid)

• Product Name: 2-hydroxy-3-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl-2-methylpropanoic acid
• CAS No: 2228636-30-2
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6282526
• PubChem ID: 165831571
• Update Time: 2025-07-20

2-hydroxy-3-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl-2-methylpropanoic acid
• 2-hydroxy-3-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-2-methylpropanoic acid
• EN300-1739592
• 2228636-30-2

• Inchi： 1S/C10H14N2O5/c1-10(16,9(14)15)4-7-6(8(13)17-3)5-11-12(7)2/h5,16H,4H2,1-3H3,(H,14,15)
• InChI Key： YLHPQPDEIRIFRQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 102Ų

Additional information on 2-hydroxy-3-4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl-2-methylpropanoic acid

Comprehensive Overview of 2-hydroxy-3-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-2-methylpropanoic acid (CAS No. 2228636-30-2)

2-hydroxy-3-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-2-methylpropanoic acid (CAS No. 2228636-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole derivative is characterized by a hydroxy acid moiety and a methoxycarbonyl group, which contribute to its reactivity and functionality. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential enzyme inhibitors and therapeutic agents.

The compound's molecular structure combines a pyrazole ring with a methylpropanoic acid side chain, making it a versatile building block in medicinal chemistry. Its CAS number 2228636-30-2 ensures precise identification in scientific literature and regulatory documentation. Recent studies highlight its relevance in drug discovery, particularly in targeting metabolic pathways and inflammatory processes. The presence of both hydroxy and carboxylic acid functional groups allows for diverse chemical modifications, enabling the development of derivatives with tailored properties.

In the context of current trends, 2-hydroxy-3-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-2-methylpropanoic acid aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly catalytic processes to produce this compound efficiently, minimizing waste and energy consumption. Additionally, its potential applications in crop protection and plant growth regulation have sparked interest in the agrochemical sector, where pyrazole-based compounds are known for their efficacy.

From a technical perspective, the compound's solubility, stability, and reactivity under various conditions are critical factors for its utility. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify it. Its synthetic pathways often involve multi-step reactions, including esterification, alkylation, and cyclization, which require optimization for scalability and yield improvement.

As the scientific community continues to investigate CAS No. 2228636-30-2, its potential in personalized medicine and precision agriculture becomes increasingly evident. The compound's ability to interact with biological targets, such as enzymes and receptors, positions it as a promising candidate for future innovations. Collaborative efforts between academia and industry are expected to further unlock its capabilities, addressing challenges like bioavailability and selectivity in complex systems.

In summary, 2-hydroxy-3-[4-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]-2-methylpropanoic acid represents a compelling area of research with broad implications across multiple disciplines. Its structural complexity and functional diversity make it a valuable tool for scientists aiming to develop next-generation solutions in healthcare and agriculture. As advancements in computational chemistry and high-throughput screening accelerate, the compound's full potential is yet to be realized, promising exciting developments in the years to come.